Cas no 1354010-56-2 (2-((R)-3-Dimethylamino-piperidin-1-yl)-ethanol)

• Product Name: 2-((R)-3-Dimethylamino-piperidin-1-yl)-ethanol
• CAS No: 1354010-56-2
• MF: C₉H₂₀N₂O
• MW: 172.267902374268
• CID: 2161097
• Update Time: 2025-10-12

2-((R)-3-Dimethylamino-piperidin-1-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((R)-3-dimethylamino-piperidin-1-yl)-ethanol
• (R)-2-(3-(Dimethylamino)piperidin-1-yl)ethanol
• AM96342
• 2-((R)-3-Dimethylaminopiperidin-1-yl)ethanol
• 2-((R)-3-Dimethylamino-piperidin-1-yl)-ethanol

• Inchi： 1S/C9H20N2O/c1-10(2)9-4-3-5-11(8-9)6-7-12/h9,12H,3-8H2,1-2H3/t9-/m1/s1
• InChI Key： ZJGSMRAQZANENX-SECBINFHSA-N
• SMILES： OCCN1CCC[C@H](C1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 128
• Topological Polar Surface Area: 26.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 2-((R)-3-Dimethylamino-piperidin-1-yl)-ethanol

Comprehensive Overview of 2-((R)-3-Dimethylamino-piperidin-1-yl)-ethanol (CAS No. 1354010-56-2)

2-((R)-3-Dimethylamino-piperidin-1-yl)-ethanol (CAS No. 1354010-56-2) is a chiral piperidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its dimethylamino and ethanol functional groups, has garnered attention due to its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a building block for central nervous system (CNS) therapeutics, particularly in the development of neuromodulators and receptor-targeting agents.

The R-enantiomer configuration of this molecule is critical for its bioactivity, as it influences binding affinity to specific biological targets. Recent studies highlight its relevance in GPCR (G-protein-coupled receptor) modulation, a hot topic in precision medicine. With the rise of AI-driven drug design, computational models frequently reference 1354010-56-2 as a scaffold for optimizing blood-brain barrier (BBB) permeability—a key challenge in CNS drug development.

From a synthetic chemistry perspective, 2-((R)-3-Dimethylamino-piperidin-1-yl)-ethanol exemplifies the growing demand for stereoselective synthesis techniques. Its piperidine core is a common motif in FDA-approved drugs, making it a focus for green chemistry initiatives aiming to reduce waste in chiral synthesis. Industry trends show increased searches for "sustainable chiral catalysts" and "piperidine derivatives in drug discovery," aligning with this compound's significance.

Analytical challenges surrounding CAS No. 1354010-56-2 include its polarity management in HPLC purification and stereochemical stability under physiological conditions. These aspects are frequently discussed in forums about ADME/Tox prediction tools, reflecting user interest in in silico pharmacokinetics. The compound’s ethanol moiety also makes it a candidate for prodrug strategies, a trending approach to enhance drug delivery.

In the context of neurodegenerative disease research, this molecule’s potential to interact with dopaminergic and serotonergic systems has sparked academic interest. Patent analyses reveal its inclusion in claims related to cognitive enhancers—a rapidly growing market driven by aging populations. Searches for "piperidine-based nootropics" and "chiral amine pharmacology" correlate with these applications.

Regulatory considerations for 1354010-56-2 emphasize its classification as a non-controlled substance, though proper handling protocols for basic amines are recommended. The compound’s water solubility and pKa value (≈9.5) make it relevant to discussions about ionization effects on bioavailability—a frequent query in pharmaceutical chemistry communities.

Future directions for this compound include its integration into combinatorial chemistry libraries and fragment-based drug design. Its structural features align with industry needs for diverse sp3-rich scaffolds, addressing the so-called "flatland problem" in medicinal chemistry. As machine learning accelerates molecular discovery, 2-((R)-3-Dimethylamino-piperidin-1-yl)-ethanol serves as a valuable case study for 3D molecular property prediction algorithms.